Cas no 1366330-62-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 1366330-62-2
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6057621
• PubChem ID: 103840468
• Update Time: 2025-05-21

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,4,5-trimethylphenyl)propanoic acid
• 1366330-62-2
• EN300-1163456

• Inchi： 1S/C17H25NO4/c1-10-7-12(3)13(8-11(10)2)14(9-15(19)20)18-16(21)22-17(4,5)6/h7-8,14H,9H2,1-6H3,(H,18,21)(H,19,20)/t14-/m1/s1
• InChI Key： NMJQNBATMJOLMB-CQSZACIVSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=C(C)C(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1366330-62-2, known as (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule's structure is characterized by a chiral center at the third carbon atom, which imparts stereochemical complexity and enhances its functional versatility.

At its core, the compound features a propanoic acid backbone with a substituted phenyl group at the third carbon position. The phenyl group is further modified with three methyl substituents at positions 2, 4, and 5, creating a highly substituted aromatic ring. This substitution pattern not only stabilizes the molecule but also contributes to its unique electronic properties. Additionally, the presence of a tert-butoxy carbonyl amino group (BOC amino group) introduces a protective functionality that is often utilized in peptide synthesis and other organic transformations.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing complex bioactive molecules. For instance, the BOC amino group serves as an excellent protective moiety during peptide synthesis, allowing for precise control over the reaction sequence and product purity. Furthermore, the chiral center in this compound makes it an ideal candidate for enantioselective synthesis, which is crucial in drug development where stereochemistry plays a pivotal role in determining biological activity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the selective protection of amino groups using BOC reagents and the precise installation of the chiral center through asymmetric induction techniques. These methods ensure high yields and excellent stereochemical outcomes, making this compound accessible for large-scale production if required.

In terms of applications, this compound has shown promise in several areas. Its role as an intermediate in peptide synthesis has been well-documented, with researchers leveraging its stability and functionality to construct complex polypeptides with high fidelity. Additionally, its aromatic substitution pattern suggests potential applications in materials science, particularly in the development of novel organic semiconductors or advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the tert-butyl substituents on the aromatic ring significantly influence the molecule's electron distribution, potentially enhancing its reactivity in certain chemical transformations. These insights are valuable for designing new synthetic routes and optimizing existing ones.

Moreover, this compound's stereochemical integrity makes it an attractive candidate for enantiomeric resolution studies. By employing advanced chromatographic techniques or enzymatic methods, researchers can separate enantiomers with high efficiency, paving the way for enantioselective drug design and formulation.

In conclusion, CAS No. 1366330-62-2 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a valuable asset in contemporary chemical research.